Cas no 1241674-09-8 (5-Iodo-2-methoxy-4-methylbenzoic acid)

• Product Name: 5-Iodo-2-methoxy-4-methylbenzoic acid
• CAS No: 1241674-09-8
• MF: C₉H₉IO₃
• MW: 292.070435285568
• MDL: MFCD16875644
• CID: 842768
• PubChem ID: 46829360
• Update Time: 2025-09-18

5-Iodo-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-methylbenzoic acid
• 5-iodo-2-methoxy-4-methylbenzoate
• Benzoic acid, 5-iodo-2-methoxy-4-methyl-
• AK-88844
• ANW-44192
• AR-527
• BD228523
• CTK8B4179
• 1241674-09-8
• AR-527/43415035
• AKOS015999060
• SCHEMBL12108943
• DTXSID20676307
• ZMSRDJONMBQQAD-UHFFFAOYSA-N
• DS-18532
• 5-Iodo-2-methoxy-4-methylbenzoicacid
• s11838
• DA-37282
• MFCD16875644

• MDL： MFCD16875644
• Inchi： 1S/C9H9IO3/c1-5-3-8(13-2)6(9(11)12)4-7(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： ZMSRDJONMBQQAD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C=C1C)OC

Computed Properties

• Exact Mass: 291.95964g/mol
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų